Cas no 13471-69-7 (4-METHYL-3-NITROPHENYL ISOCYANATE)

• Product Name: 4-METHYL-3-NITROPHENYL ISOCYANATE
• CAS No: 13471-69-7
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD00014698
• CID: 86999
• PubChem ID: 73137
• Update Time: 2025-04-18

4-METHYL-3-NITROPHENYL ISOCYANATE Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-3-NITROPHENYL ISOCYANATE
• 4-isocyanato-1-methyl-2-nitro-benzen
• 4-isocyanato-1-methyl-2-nitrobenzene
• 2-Nitro-4-isocyanatotoluene
• 3-nitro-4-methylphenyl isocyanate
• 3-nitro-p-tolyl isocyanate
• 4-methyl-3-nitrobenzenisocyanate
• 4-Methyl-3-nitro-phenylisocyanat
• Benzene,4-isocyanato-1-methyl-2-nitro
• p-methyl-m-nitrophenyl isocyanate
• 4-Methyl-3-nitrophenylisocyanate95%
• 4-Methyl-3-nitrophenylisocyanate 95%
• 4-Methyl-3-nitrophenyl isocyanate,98%
• 4-Methyl-3-nitrophenyl isocyanate, 98% 5GR
• 4-Methyl-3-nitrophenyl isocyanate, 98%
• W-205450
• Benzene, 4-isocyanato-1-methyl-2-nitro-
• C13357
• Benzene,4-isocyanato-1-methyl-2-nitro-
• DTXSID1065500
• NSC-158456
• 4-Methyl-3-nitrophenylisocyanate
• NSC 158456
• MFCD00014698
• AKOS017343900
• 4-isocyanato-2-nitrotoluene
• FT-0613167
• 13471-69-7
• PS-10364
• EN300-146844
• AKOS015916323
• OIORBBLUSMONPW-UHFFFAOYSA-N
• SCHEMBL61198
• NSC158456
• DB-063038
• 4-isocyanato-1-methyl-2-nitro-benzene

• MDL： MFCD00014698
• Inchi： 1S/C8H6N2O3/c1-6-2-3-7(9-5-11)4-8(6)10(12)13/h2-4H,1H3
• InChI Key： OIORBBLUSMONPW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1C)N=C=O)=O
• BRN： 2724128

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.2A^2

Experimental Properties

• Color/Form: Yellow pungent odor crystals
• Density: 1.4114 (rough estimate)
• Melting Point: 51-54 °C(lit.)
• Boiling Point: 113-118 °C3 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.6000 (estimate)
• PSA: 75.25000
• LogP: 2.39370
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolyzable in water

4-METHYL-3-NITROPHENYL ISOCYANATE Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S7-S26-S27-S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-6°C
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1